(7-methoxy-2,3-dihydrobenzofuran-2-yl)methanamine

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: (7-methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine
• InChI: InChI=1S/C10H13NO2/c1-12-9-4-2-3-7-5-8(6-11)13-10(7)9/h2-4,8H,5-6,11H2,1H3
• InChI Key: JKKHSDXTQKFASE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(C2)CN

Description

(7-methoxy-2,3-dihydrobenzofuran-2-yl)methanamine is a chemical compound belonging to the benzofuran family. Benzofurans are heterocyclic compounds containing a fused benzene and furan ring. This particular compound features a

Synthesis routes and methods

Procedure details

Treatment of (±)-(7-methoxy-2,3-dihydro-1-benzofuran-2-yl)methyl 4-methylbenzenesulfonate (1.00 g, 2.99 mmol) with sodium azide (0.78 g, 11.96 mmol) generally according to the procedure described for Intermediate 98 provided (±)-2-(azidomethyl)-7-methoxy-2,3-dihydro-1-benzofuran. Treatment of the azide with palladium on carbon (0.06 g, 10 wt. %) generally according to the procedure described for Example 1 afforded 0.465 g (54%) (±)-1-(7-methoxy-2,3-dihydro-1-benzofuran-2-yl)methanamine as a white solid, hydrochloride salt. mp 168-171° C.; Anal. calcd. for C10H13NO2HCl: C, 55.69; H, 6.54; N, 6.49. Found: C, 55.68; H, 6.52; N, 6.5.